Cas no 2703766-22-5 (5-({7-azaspiro3.5nonan-2-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-({7-azaspiro3.5nonan-2-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703766-22-5
• MF: C₂₁H₂₄N₄O₄
• MW: 396.439664840698
• CID: 5614731
• PubChem ID: 165944915
• Update Time: 2025-06-15

5-({7-azaspiro3.5nonan-2-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-33372895
• 5-({7-azaspiro[3.5]nonan-2-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2703766-22-5
• 5-({7-azaspiro3.5nonan-2-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C21H24N4O4/c26-17-4-3-16(18(27)24-17)25-19(28)14-2-1-12(9-15(14)20(25)29)23-13-10-21(11-13)5-7-22-8-6-21/h1-2,9,13,16,22-23H,3-8,10-11H2,(H,24,26,27)
• InChI Key： CDWKJCAPHSMRKM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(N1C1C(NC(CC1)=O)=O)=O)C=CC(=C2)NC1CC2(CCNCC2)C1

Computed Properties

• Exact Mass: 396.17975526g/mol
• Monoisotopic Mass: 396.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Additional information on 5-({7-azaspiro3.5nonan-2-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Research Brief on 5-({7-azaspiro[3.5]nonan-2-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703766-22-5)

The compound 5-({7-azaspiro[3.5]nonan-2-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703766-22-5) has recently emerged as a promising candidate in the field of targeted protein degradation (TPD) and cancer therapeutics. This molecule, characterized by its unique spirocyclic and glutarimide moieties, exhibits potent proteolysis-targeting chimera (PROTAC) activity, particularly in the degradation of oncogenic proteins. Recent studies highlight its potential in addressing drug-resistant cancers, making it a focal point in chemical biology and medicinal chemistry research.

Recent preclinical studies have demonstrated that this compound effectively targets and degrades key oncoproteins such as BRD4 and IKZF1/3 through the ubiquitin-proteasome system (UPS). Its bifunctional design integrates a ligand for the target protein (e.g., BRD4) and an E3 ubiquitin ligase recruiter (e.g., cereblon), enabling selective protein degradation. Structural optimization of the 7-azaspiro[3.5]nonane scaffold has further enhanced its pharmacokinetic properties, including improved solubility and blood-brain barrier permeability, which are critical for treating central nervous system (CNS) malignancies.

In vitro and in vivo evaluations of 2703766-22-5 have shown remarkable efficacy in multiple myeloma and acute myeloid leukemia models, with IC50 values in the low nanomolar range. Notably, its mechanism avoids traditional inhibition pathways, reducing the likelihood of resistance development. Synergistic effects with immunomodulatory drugs (IMiDs) like lenalidomide have also been reported, suggesting combinatorial therapeutic potential. However, challenges such as off-target effects and metabolic stability require further investigation in ongoing Phase I clinical trials.

The synthesis of this compound involves a multi-step route featuring palladium-catalyzed cross-coupling to install the 7-azaspiro[3.5]nonane moiety, followed by peptide coupling with the dioxopiperidinyl isoindoline core. Analytical characterization via LC-MS and NMR confirms high purity (>98%), while X-ray crystallography has elucidated its binding mode with cereblon. These structural insights are driving the design of next-generation derivatives with enhanced selectivity.

In conclusion, 2703766-22-5 represents a significant advancement in TPD technology, with broad implications for oncology drug development. Future research directions include expanding its target repertoire (e.g., to non-oncogenic proteins) and optimizing delivery systems to overcome bioavailability limitations. Industry partnerships are actively exploring its commercialization under confidential developmental codes, underscoring its translational potential.